Cas no 1795087-10-3 (4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1795087-10-3
• MF: C₁₄H₁₅FN₄O₂
• MW: 290.292906045914
• CID: 5405494
• PubChem ID: 76146742
• Update Time: 2025-07-19

4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-N-[(tetrahydro-2-furanyl)methyl]-1H-1,2,3-triazole-5-carboxamide
• 5-(4-fluorophenyl)-N-(oxolan-2-ylmethyl)-2H-triazole-4-carboxamide
• 4-(4-fluorophenyl)-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide
• AKOS024545293
• 1795087-10-3
• 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide
• F6252-7795

• Inchi： 1S/C14H15FN4O2/c15-10-5-3-9(4-6-10)12-13(18-19-17-12)14(20)16-8-11-2-1-7-21-11/h3-6,11H,1-2,7-8H2,(H,16,20)(H,17,18,19)
• InChI Key： IKAHTDCOHQREOR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(NCC2CCCO2)=O)=NNN=1

Computed Properties

• Exact Mass: 290.11790390g/mol
• Monoisotopic Mass: 290.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide

Recent Advances in the Study of 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS: 1795087-10-3)

The compound 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS: 1795087-10-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a triazole core linked to a fluorophenyl group and a tetrahydrofuran-derived carboxamide, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the exploration of this compound's role as a modulator of specific biological targets. Preliminary findings suggest that 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide interacts with enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features have been leveraged to design derivatives with improved bioavailability and target specificity. These advancements highlight the compound's versatility and its potential to address unmet medical needs.

Recent synthetic efforts have also focused on streamlining the production of 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide. Researchers have developed novel catalytic methods to enhance the yield and purity of the compound, reducing the cost and complexity of its synthesis. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies. The optimization of synthetic routes has also enabled the generation of analogs with modified pharmacokinetic properties, broadening the scope of its therapeutic applications.

In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. For instance, experiments in animal models of autoimmune disorders have demonstrated its ability to suppress pro-inflammatory cytokines, leading to significant reductions in disease symptoms. Furthermore, its low toxicity profile and favorable pharmacokinetics underscore its potential as a safe and effective therapeutic agent. These findings have spurred interest in advancing the compound to clinical trials, with several research groups collaborating to expedite its development.

Looking ahead, the research community is keen to explore the full therapeutic potential of 4-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide. Future studies will likely focus on identifying additional biological targets, optimizing dosing regimens, and investigating combination therapies. The compound's unique chemical structure and promising preclinical data position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine. As research progresses, this molecule may soon transition from the laboratory to the clinic, offering new hope for patients with challenging medical conditions.